Cas no 2060029-52-7 (1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one)

• Product Name: 1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one
• CAS No: 2060029-52-7
• MF: C₁₅H₁₇FINO₂
• MW: 389.203860044479
• MDL: MFCD30487705
• CID: 5222149
• PubChem ID: 137702599
• Update Time: 2025-10-30

1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• CID 137702599
• 2-Piperidinone, 1-(2-fluoro-4-iodophenyl)-3-(2-methyl-1-oxopropyl)-
• 1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• MDL： MFCD30487705
• Inchi： 1S/C15H17FINO2/c1-9(2)14(19)11-4-3-7-18(15(11)20)13-6-5-10(17)8-12(13)16/h5-6,8-9,11H,3-4,7H2,1-2H3
• InChI Key： BOHIDOWRHRJKBK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(I)C=C2F)CCCC(C(=O)C(C)C)C1=O

Experimental Properties

• Density: 1.562±0.06 g/cm3(Predicted)
• Boiling Point: 499.4±45.0 °C(Predicted)
• pka: 9.16±0.20(Predicted)

Additional information on 1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one

Introduction to 1-(2-Fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060029-52-7)

1-(2-Fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060029-52-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of 1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one is characterized by a piperidine ring substituted with a fluoroiodophenyl group and a 2-methylpropanoyl moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The fluorine atom enhances the lipophilicity and metabolic stability of the molecule, while the iodine atom provides additional electronic effects that can influence receptor binding and pharmacokinetic behavior.

Recent studies have highlighted the potential of 1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function, making it a promising candidate for further investigation.

In addition to its neuroprotective effects, 1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one has also demonstrated anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and multiple sclerosis. These findings suggest that this compound could be developed into a novel anti-inflammatory agent with broad therapeutic applications.

The pharmacokinetic profile of 1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and shows good brain penetration, which is essential for its neuroprotective effects. Furthermore, it has a moderate half-life, allowing for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These results are encouraging and pave the way for further clinical development.

The synthetic route for producing 1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one has been optimized to ensure high yield and purity. Key steps in the synthesis include the formation of the piperidine ring through a cyclization reaction and the introduction of the fluoroiodophenyl and 2-methylpropanoyl substituents via selective functional group manipulations. The scalability of this synthetic process makes it suitable for large-scale production, which is essential for commercialization.

In conclusion, 1-(2-fluoro-4-iodophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS No. 2060029-52-7) represents a promising lead compound with significant potential in the treatment of neurodegenerative diseases and inflammatory conditions. Its unique structural features, favorable pharmacokinetic profile, and promising preclinical data make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.